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Compound of Interest

Compound Name: Eledoisin

Cat. No.: B1671165

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eledoisin, a potent tachykinin peptide originally isolated from the salivary glands of the
octopus Eledone moschata, is a valuable tool in pharmacological research.[1][2] As a specific
agonist for neurokinin 2 (NK2) and neurokinin 3 (NK3) receptors, it is instrumental in studying a
variety of physiological processes, including smooth muscle contraction, vasodilation, and
neurotransmission.[3] Accurate and reproducible experimental outcomes hinge on the correct
preparation and storage of Eledoisin solutions. These application notes provide detailed
protocols and guidelines to ensure the integrity and stability of Eledoisin for both in vitro and in
vivo applications.

Eledoisin Properties

A summary of the key physical and chemical properties of Eledoisin is provided in the table
below.
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Property Value
Molecular Weight 1188.4 g/mol
Formula Cs4HssN13015S

pGlu-Pro-Ser-Lys-Asp-Ala-Phe-lle-Gly-Leu-Met-

Amino Acid Sequence
NH2z

Appearance White to off-white lyophilized powder

Solution Preparation

The solubility of Eledoisin is a critical factor in preparing stock solutions. The following table
summarizes its known solubility in common laboratory solvents.

Solvent Solubility Notes

Soluble up to 0.20 mg/mL.[4]

Wat Can be increased to 18.15 Potential for aggregation in
ater
mg/mL with sonication and agueous solutions.[5]
warming.[3]
A common solvent for creating
DMSO Soluble highly concentrated stock

solutions.

Protocol for Reconstituting Lyophilized Eledoisin

This protocol outlines the steps for reconstituting lyophilized Eledoisin to prepare a stock
solution.

Materials:
e Lyophilized Eledoisin peptide
» Sterile, nuclease-free water or anhydrous DMSO

» Sterile, polypropylene microcentrifuge tubes
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o Calibrated micropipettes and sterile tips
o Vortex mixer

o (Optional) Sonicator water bath
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized Eledoisin to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial, which can affect the stability of the peptide.

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

o Solvent Addition: Carefully add the desired volume of sterile water or DMSO to the vial. For
agueous solutions, it is recommended to start with sterile, distilled water. To aid dissolution in
water, gentle warming and sonication can be applied.[3]

» Dissolution: Gently vortex the vial until the peptide is completely dissolved. For aqueous
solutions that are difficult to dissolve, a brief sonication (10-20 seconds) in a water bath may
be beneficial. Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene microcentrifuge tubes.

Storage and Stability

Proper storage is crucial for maintaining the biological activity of Eledoisin solutions. The
following tables provide guidelines for storing both the lyophilized powder and reconstituted
solutions.

Lyophilized Eledoisin Storage
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Storage Temperature Duration Notes

Store in a desiccator to protect
-20°C Up to 1 year ]
from moisture.

Recommended for long-term
-80°C Up to 2 years[3] _ .
storage. Store in a desiccator.

Eledoisin Solution Stglage

Storage .
Solvent Duration Notes
Temperature
Aliquoting is highly
recommended to
-20°C Water or DMSO Up to 1 month[3] ]
avoid freeze-thaw
cycles.
Ideal for long-term
-80°C Water or DMSO Up to 6 months[3] storage of stock

solutions.

Note on Stability: While these are general guidelines, the stability of Eledoisin in solution can
be influenced by factors such as pH and the presence of proteases. For critical applications, it
is advisable to perform periodic activity checks.

Experimental Protocols
In Vitro Smooth Muscle Contraction Assay

This protocol provides a general method for assessing the contractile effect of Eledoisin on
isolated smooth muscle tissue.

Materials:
 |solated smooth muscle tissue (e.g., guinea pig ileum, rabbit jejunum)

e Organ bath system with a transducer and recording software
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o Krebs-Henseleit solution (or other appropriate physiological salt solution), bubbled with 95%
02/5% CO2

o Eledoisin stock solution
e Syringes and needles
Procedure:

o Tissue Preparation: Isolate the desired smooth muscle tissue and place it in ice-cold Krebs-
Henseleit solution.

e Mounting: Mount the tissue in the organ bath containing Krebs-Henseleit solution maintained
at 37°C and continuously bubbled with 95% Oz / 5% CO..

o Equilibration: Allow the tissue to equilibrate for at least 60 minutes, with periodic washing
every 15 minutes.

» Baseline Recording: Record the baseline contractile activity of the tissue.

» Eledoisin Application: Add Eledoisin to the organ bath in a cumulative or non-cumulative
manner to obtain a dose-response curve.

o Data Acquisition: Record the changes in muscle tension in response to Eledoisin.

e Washing: After each application (for non-cumulative additions) or at the end of the
experiment, wash the tissue thoroughly with fresh Krebs-Henseleit solution to allow it to
return to baseline.

In Vivo Blood Pressure Measurement in Rodents

This protocol describes a general procedure for investigating the effect of Eledoisin on blood
pressure in anesthetized rodents.

Materials:

e Anesthetized rodent (e.g., rat, mouse)
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e Surgical instruments for catheterization

e Pressure transducer and data acquisition system

o Catheters for arterial and venous cannulation

e Heparinized saline

o Eledoisin stock solution, diluted in sterile saline for injection
Procedure:

e Anesthesia and Catheterization: Anesthetize the animal and surgically implant catheters into
an artery (e.g., carotid or femoral artery) for blood pressure measurement and a vein (e.g.,
jugular or femoral vein) for drug administration.

e Heparinization: Fill the catheters with heparinized saline to prevent blood clotting.

o Connection to Transducer: Connect the arterial catheter to the pressure transducer to record
blood pressure.

 Stabilization: Allow the animal's blood pressure to stabilize before any experimental
intervention.

o Eledoisin Administration: Administer a bolus injection or a continuous infusion of the
prepared Eledoisin solution through the venous catheter. Eledoisin has been shown to
produce a biphasic cardiovascular response in rats at doses of 0.1-1 nmol/kg.[3]

» Data Recording: Continuously record the blood pressure and heart rate before, during, and
after Eledoisin administration.

o Data Analysis: Analyze the changes in systolic, diastolic, and mean arterial pressure.

Visualized Workflows and Pathways
Eledoisin Solution Preparation Workflow
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Eledoisin Solution Preparation Workflow
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Caption: Workflow for reconstituting and storing Eledoisin solutions.
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Eledoisin Signaling Pathway

Simplified Eledoisin Signaling Pathway
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Caption: Simplified signaling cascade initiated by Eledoisin binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1671165?utm_src=pdf-body
https://www.benchchem.com/product/b1671165?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Eledoisin
https://www.novoprolabs.com/p/eledoisin-319673.html
https://www.medchemexpress.com/Eledoisin.html
https://pubmed.ncbi.nlm.nih.gov/19108168/
https://pubmed.ncbi.nlm.nih.gov/19108168/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/aggregation-racemization-and-side-reactions/
https://www.benchchem.com/product/b1671165#eledoisin-solution-preparation-and-storage-guidelines
https://www.benchchem.com/product/b1671165#eledoisin-solution-preparation-and-storage-guidelines
https://www.benchchem.com/product/b1671165#eledoisin-solution-preparation-and-storage-guidelines
https://www.benchchem.com/product/b1671165#eledoisin-solution-preparation-and-storage-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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